Cas no 2734773-11-4 (2,2-Dichloro-1-(3-(methylthio)phenyl)ethanol)

• Product Name: 2,2-Dichloro-1-(3-(methylthio)phenyl)ethanol
• CAS No: 2734773-11-4
• MF: C₉H₁₀Cl₂OS
• MW: 237.15
• CID: 5080217
• Update Time: 2025-05-20

2,2-Dichloro-1-(3-(methylthio)phenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2,2-Dichloro-1-(3-(methylthio)phenyl)ethanol

• Inchi： 1S/C9H10Cl2OS/c1-13-7-4-2-3-6(5-7)8(12)9(10)11/h2-5,8-9,12H,1H3
• InChI Key： AGTKNKMCGLMJPM-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C=CC=1)C(C(Cl)Cl)O

Additional information on 2,2-Dichloro-1-(3-(methylthio)phenyl)ethanol

Introduction to 2,2-Dichloro-1-(3-(methylthio)phenyl)ethanol (CAS No. 2734773-11-4)

2,2-Dichloro-1-(3-(methylthio)phenyl)ethanol, identified by its Chemical Abstracts Service (CAS) number 2734773-11-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of thioethers and chlorinated alcohols, which are widely studied for their potential applications in drug synthesis and material science. The unique structural features of this molecule, including its dichloro-substituted ethanol backbone and a phenyl ring bearing a methylthio group, make it a versatile intermediate in organic synthesis.

The molecular structure of 2,2-Dichloro-1-(3-(methylthio)phenyl)ethanol consists of a central ethyl alcohol moiety that is dichlorinated at the second carbon position, while the first carbon is attached to a phenyl ring modified with a methylthio (-SCH₃) substituent. This configuration imparts distinct chemical reactivity, making it a valuable building block for the development of more complex molecules. The presence of both chlorine atoms enhances electrophilic substitution reactions, while the thioether linkage provides stability and flexibility in molecular design.

In recent years, there has been growing interest in the applications of 2,2-Dichloro-1-(3-(methylthio)phenyl)ethanol in medicinal chemistry. Researchers have explored its utility as a precursor in the synthesis of various pharmacologically active compounds. For instance, derivatives of this molecule have been investigated for their potential role in anti-inflammatory and antimicrobial therapies. The phenyl ring with a methylthio group is particularly noteworthy, as it can serve as a scaffold for further functionalization to develop novel therapeutic agents.

One of the most compelling aspects of 2,2-Dichloro-1-(3-(methylthio)phenyl)ethanol is its role in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often targeted in the treatment of cancers and inflammatory diseases. The chlorine atoms on the ethanol backbone facilitate nucleophilic aromatic substitution reactions, allowing for the introduction of various pharmacophores that can modulate kinase activity. Additionally, the thioether group can participate in coordination chemistry with metal ions, which is relevant for designing metal-based therapeutics.

Recent advancements in computational chemistry have further highlighted the significance of 2,2-Dichloro-1-(3-(methylthio)phenyl)ethanol as a synthetic intermediate. Molecular modeling studies have demonstrated that this compound can adopt multiple conformations due to its flexible structure, which may influence its reactivity and binding affinity to biological targets. These insights have guided experimental efforts to optimize synthetic routes and improve yields for subsequent derivatization processes.

The pharmaceutical industry has also shown interest in 2,2-Dichloro-1-(3-(methylthio)phenyl)ethanol for its potential use in prodrug development. Prodrugs are pharmacologically inactive precursors that are converted into active drugs within the body. The structural features of this compound make it an ideal candidate for prodrug design due to its stability under physiological conditions but susceptibility to metabolic degradation when required.

Another area where 2,2-Dichloro-1-(3-(methylthio)phenyl)ethanol has found utility is in materials science. The combination of chlorine and sulfur-containing groups provides unique electronic properties that make this compound suitable for applications in organic electronics and conductive polymers. Researchers have explored its incorporation into polymer matrices to enhance thermal stability and electrical conductivity.

In conclusion, 2,2-Dichloro-1-(3-(methylthio)phenyl)ethanol (CAS No. 2734773-11-4) represents a promising compound with diverse applications across pharmaceuticals and materials science. Its unique structural features enable its use as an intermediate in drug synthesis, particularly for kinase inhibitors and prodrug development. Furthermore, its potential in advancing materials science underscores its versatility as a chemical building block. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in both academic and industrial settings.